Cas no 2229535-70-8 (1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229535-70-8
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 5975535
• PubChem ID: 165680071
• Update Time: 2025-10-29

1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1795200
• 2229535-70-8

• Inchi： 1S/C11H8F2O3/c12-8-3-1-2-7(9(8)13)11(10(15)16)4-6(14)5-11/h1-3H,4-5H2,(H,15,16)
• InChI Key： KMDDBBKMBIYUKA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1(C(=O)O)CC(C1)=O)F

Computed Properties

• Exact Mass: 226.04415044g/mol
• Monoisotopic Mass: 226.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229535-70-8)

1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229535-70-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane ring fused with an aromatic system, featuring fluorine substituents at the 2 and 3 positions of the phenyl ring. The structural motif of this molecule imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The presence of fluorine atoms in the aromatic ring is a critical feature that influences the compound's reactivity, metabolic stability, and binding affinity to biological targets. Fluorinated aromatic compounds are widely recognized for their ability to enhance drug-like properties such as lipophilicity, solubility, and resistance to enzymatic degradation. In recent years, the pharmaceutical industry has increasingly focused on developing fluorinated derivatives due to their demonstrated efficacy in modulating biological pathways and improving therapeutic outcomes.

1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid represents an advanced scaffold that combines the rigidity of the cyclobutane ring with the electronic modulation provided by the difluorophenyl moiety. The 3-oxocyclobutane functional group introduces a carbonyl group into the molecular structure, which can serve as a site for further chemical modifications or as part of a pharmacophore in drug design. This compound's unique architecture positions it as a valuable building block for synthesizing novel bioactive molecules.

Recent studies have highlighted the potential of cyclobutane derivatives in addressing various therapeutic challenges. The cyclobutane ring itself is known for its conformational constraints, which can enhance binding specificity and reduce off-target effects. When combined with fluorinated aromatic systems, such as the 2,3-difluorophenyl group in this compound, it creates a versatile platform for exploring new chemical entities.

The pharmaceutical relevance of 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid is further underscored by its potential applications in drug discovery. Researchers have been exploring its utility as an intermediate in synthesizing kinase inhibitors, protease inhibitors, and other targeted therapies. The fluorine atoms at the 2 and 3 positions of the phenyl ring are particularly noteworthy, as they can fine-tune electronic properties and improve interactions with biological targets.

In addition to its pharmacological potential, this compound has shown promise in material science applications. The combination of a rigid cyclobutane core and a fluorinated aromatic moiety makes it an interesting candidate for developing advanced materials with tailored electronic properties. Such materials could find applications in organic electronics, liquid crystals, and other high-tech industries.

The synthesis of 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid presents both challenges and opportunities for chemists. The introduction of fluorine atoms into complex molecular frameworks often requires sophisticated synthetic strategies to achieve high yields and purity. However, advancements in fluorination techniques have made it increasingly feasible to incorporate fluorine into target molecules efficiently.

From a research perspective, 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid serves as a model compound for studying the effects of fluorine substitution on molecular behavior. Its structural features provide insights into how fluorine can modulate physicochemical properties such as metabolic stability, pharmacokinetics, and binding affinity. These insights are invaluable for guiding future drug design efforts.

The growing interest in heterocyclic compounds like 1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid reflects broader trends in medicinal chemistry towards discovering novel molecular architectures with enhanced therapeutic potential. The cyclobutane scaffold offers unique steric and electronic characteristics that can be leveraged to develop drugs with improved efficacy and reduced side effects.

In conclusion,1-(2,3-difluorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229535-70-8) is a multifaceted compound with significant implications in pharmaceutical chemistry and material science. Its structural features make it a promising candidate for further exploration in drug discovery and advanced material development. As research continues to uncover new applications for this molecule, its importance is likely to grow within both academic and industrial settings.